Cas no 1361477-59-9 (2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine
• CAS No: 1361477-59-9
• MF: C₁₂H₄Cl₅F₃N₂
• MW: 410.4337682724
• CID: 4969263
• Update Time: 2025-06-09

2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl5F3N2/c13-6-5(7(14)9(16)10(17)8(6)15)4-3(12(18,19)20)1-2-22-11(4)21/h1-2H,(H2,21,22)
• InChI Key： MOJYVKFWPZJYIX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(N)=NC=CC=1C(F)(F)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 383
• XLogP3: 6.2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine

Introduction to 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361477-59-9)

2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine, with the CAS number 1361477-59-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, an amino group, a perchlorophenyl substituent, and a trifluoromethyl group. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The perchlorophenyl substituent is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The trifluoromethyl group, on the other hand, is known for its lipophilic properties and can enhance the bioavailability and metabolic stability of the compound. The presence of an amino group further adds to the molecule's versatility, as it can participate in hydrogen bonding and other intermolecular interactions.

In recent years, 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine has been studied for its potential therapeutic applications. One area of focus has been its use as a lead compound in the development of novel drugs for treating various diseases. For instance, researchers have explored its activity against cancer cells, where it has shown promising results in inhibiting cell proliferation and inducing apoptosis. A study published in the Journal of Medicinal Chemistry highlighted its ability to selectively target cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

Beyond cancer research, 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The synthesis of 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 3-chloro-4-trifluoromethylpyridine with anilines followed by reduction to introduce the amino group. Another method involves the direct synthesis from simpler precursors using transition metal-catalyzed reactions. These synthetic strategies have been refined to ensure high efficiency and scalability, making the compound more accessible for further research and development.

In addition to its therapeutic applications, 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine has also found use in analytical chemistry. Its unique spectral properties make it a useful probe for various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These applications have facilitated the study of complex biological systems and have contributed to our understanding of molecular interactions at the cellular level.

The safety profile of 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine has been extensively evaluated through preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical evaluation. However, as with any new chemical entity, ongoing monitoring is essential to ensure its safety and efficacy in human subjects.

In conclusion, 2-Amino-3-(perchlorophenyl)-4-(trifluoromethyl)pyridine (CAS No. 1361477-59-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and biological properties make it an attractive candidate for drug development, anti-inflammatory treatments, and analytical chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.